molecular formula UVCB B1165887 Transformer Oil(Technical) CAS No. 64742-53-6

Transformer Oil(Technical)

Cat. No. B1165887
CAS RN: 64742-53-6
InChI Key:
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Description

Synthesis Analysis

The synthesis and formulation of transformer oils involve refining crude oil to meet specific requirements for high thermal stability and excellent electrical insulating properties. Recent advancements in synthetic biology and chemical engineering have introduced innovative methods for predicting and synthesizing complex molecules for transformer oil, leveraging machine learning models like the Molecular Transformer. This model is capable of predicting chemical reactions and synthesizing molecules by learning from datasets of chemical reactions, demonstrating its potential in developing transformer oils with optimized properties (Lee et al., 2019).

Molecular Structure Analysis

Transformer oils are primarily composed of naphthenic and paraffinic hydrocarbons, with molecular structures optimized to provide the desired balance of electrical insulation and heat transfer efficiency. The molecular composition significantly influences the oil's overall performance, including its gassing tendency and stability. Innovations in molecular analysis and characterization have allowed for a deeper understanding of how these structures impact oil behavior, guiding the refining process to produce oils that meet stringent industry standards (Kaplan, Rasco, & Lu, 2010).

Chemical Reactions and Properties

The chemical stability of transformer oil is critical to its performance, particularly its resistance to oxidation, which is a primary cause of degradation. Research has explored the reactions of transformer oil with additives to improve its chemical properties, including increasing its resistance to degradation processes such as oxidation. The role of chemical reactions in enhancing the performance of transformer oil underscores the importance of selecting and refining the base oils and additives used in its formulation (Gill, 2000).

Physical Properties Analysis

The physical properties of transformer oil, such as its thermal conductivity, viscosity, and breakdown voltage, are crucial for its function as an insulating medium and coolant. Studies have focused on evaluating and enhancing these properties through the synthesis of transformer oil-based nanofluids, incorporating nanoparticles to improve thermal conductivity and heat transfer performance. These advancements indicate significant potential for developing next-generation transformer oils with superior physical properties (Ghaffarkhah et al., 2020).

Chemical Properties Analysis

The chemical properties of transformer oil, including its dielectric strength and chemical stability, are fundamental to its performance in electrical applications. Research into the chemical characterization of transformer oils has provided insights into how the refining process and the choice of crude oil for refining affect these properties. Understanding the chemical composition and reactions of transformer oil is essential for optimizing its performance and longevity in electrical systems (Kaplan, Rasco, & Lu, 2010).

Scientific Research Applications

Temperature Distribution in Transformer Windings

  • Temperature Management: A study by Grabko, Tkachenko, & Palaniuk (2021) developed technology for determining the winding temperature of power oil transformers, focusing on thermal processes during short-term overloads. This is crucial for assessing the residual life of transformer insulation due to temperature aging.

Biodegradation in Contaminated Soils

  • Environmental Remediation: Molnár et al. (2005) explored the use of cyclodextrins in bioremediation of soils contaminated with transformer oil. Their research emphasized enhancing the biodegradation and detoxification of contaminated soils, marking a significant contribution to environmental safety. (Molnár et al., 2005)

Development of High-Performance Transformer Oil

  • Oil Refinement and Application: Research by Qian et al. (2013) focused on developing high-performance transformer oil from non-cyclic alkyl crude oil. This advancement not only enhances transformer efficiency but also diversifies the sources of transformer oil. (Qian, Huang, Zhang, & Zhong, 2013)

Computational Fluid Dynamics in Oil-Cooled Transformers

  • Thermal Modeling: Ivankov & Basova (2017) employed Computational Fluid Dynamics (CFD) to simulate thermal models of transformers, highlighting the importance of understanding heat-and-mass transfer processes in transformer oil for equipment design and testing. (Ivankov & Basova, 2017)

Natural Esters and Nanofluids as Alternatives

  • Eco-Friendly Options: A study by Jacob, Preetha, & Krishnan (2020) reviewed the use of natural esters and nanofluids as environmentally friendly alternatives to traditional transformer mineral oil, noting their improved dielectric behavior. (Jacob, Preetha, & Krishnan, 2020)

Streamer Dynamics in Transformer Oil

  • Electrical Breakdown Understanding: Jadidian et al. (2011) focused on the mechanisms leading to electrical breakdown in transformer oil, which is critical for the safety and reliability of high-power electrical equipment. (Jadidian et al., 2011)

Vegetable Oils as Alternatives

  • Sustainable Insulation Media: Rafiq et al. (2015) explored the use of vegetable oils as transformer oils, highlighting their environmental and safety advantages over mineral oil. (Rafiq et al., 2015)

Nanofluid-based Transformer Oil

  • Enhanced Dielectric Properties: Beheshti et al. (2014) studied the impact of adding nanoparticles to transformer oil, observing improvements in heat transfer and other key quality parameters. (Beheshti, Shanbedi, & Heris, 2014)

Partial Discharge Monitoring

  • Equipment State Assessment: Khalyasmaa et al. (2020) developed a system for monitoring partial discharges in oil-filled transformers, a key factor in assessing the technical state of high-voltage equipment. (Khalyasmaa et al., 2020)

Improvements with Nanotechnology

  • Nanofluids in Transformers: Rafiq et al. (2020) reviewed the application of nanotechnology in transformer oil, showing significant enhancements in insulation properties. (Rafiq, Shafique, Azam, & Ateeq, 2020)

Future Directions

For more detailed information, refer to the relevant sources .

Mechanism of Action

Target of Action

Transformer oil, also known as insulating oil, primarily targets the core and windings of a transformer . These components are fully immersed in the oil, which serves to insulate them and prevent electrical breakdown . The oil also acts as a barrier between atmospheric oxygen and the cellulose-made paper insulation, minimizing oxidation .

Mode of Action

Transformer oil interacts with its targets (the transformer’s core and windings) in two main ways :

Biochemical Pathways

While “biochemical pathways” typically refer to biological processes, in the context of transformer oil, we can consider the processes of heat dissipation and electrical insulation as analogous. The oil absorbs heat generated by the transformer and dissipates it, preventing overheating . Simultaneously, it provides an insulating barrier, preventing electrical discharges .

ADME Properties

The term “ADME” (Absorption, Distribution, Metabolism, Excretion) is typically used in pharmacology to describe how a drug is taken up by the body, how it is distributed to the tissues, how it is metabolized, and how it is ultimately excreted. In the context of transformer oil, we can consider how the oil is distributed within the transformer, how it interacts with the transformer’s components, and how it degrades over time. Transformer oil is distributed throughout the transformer, providing insulation and cooling . Over time, the oil can degrade due to exposure to unwanted elements like acids, moisture, metal dust, and sometimes dissolved gases .

Result of Action

The primary result of transformer oil’s action is the efficient and safe operation of the transformer . By providing insulation and cooling, the oil prevents electrical breakdowns and overheating, which could otherwise lead to transformer failure . Additionally, the oil helps preserve the transformer’s lifespan by acting as a protective barrier against oxidation and moisture .

Action Environment

The efficacy and stability of transformer oil can be influenced by various environmental factors. For instance, the oil’s insulating properties can be rapidly degraded by even small amounts of water . Therefore, transformers are designed to keep water outside the oil . Additionally, if a transformer leaks mineral oil, it can potentially start a fire, especially in indoor environments . Therefore, fire codes often require that transformers inside buildings use a less flammable liquid, or the use of dry-type transformers with no liquid at all .

Biochemical Analysis

Biochemical Properties

Transformer oil plays a crucial role in biochemical reactions, particularly in the context of its interactions with various enzymes, proteins, and other biomolecules. The oil’s primary function is to act as an insulator and coolant, preventing electrical breakdowns and dissipating heat generated during operation . In biochemical terms, transformer oil interacts with enzymes and proteins that are involved in the degradation and stabilization of the oil. For instance, certain enzymes can catalyze the breakdown of hydrocarbon chains in the oil, leading to the formation of smaller molecules and gases. These interactions are essential for maintaining the oil’s stability and performance over time.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of transformer oil can change over time due to factors such as stability, degradation, and long-term effects on cellular function. Transformer oil is generally stable under normal operating conditions, but it can degrade over time due to exposure to heat, oxygen, and other environmental factors . This degradation can lead to the formation of harmful byproducts, such as acids and gases, which can impact the oil’s performance and stability. Long-term exposure to transformer oil can also lead to changes in cellular function, such as increased oxidative stress and inflammation.

properties

{ "Design of the Synthesis Pathway": "The synthesis of Transformer Oil(Technical) can be achieved through the esterification of fatty acids with polyols.", "Starting Materials": [ "Fatty acids (e.g. oleic acid, linoleic acid)", "Polyols (e.g. pentaerythritol, trimethylolpropane)", "Catalysts (e.g. sulfuric acid, phosphoric acid)", "Solvents (e.g. toluene, xylene)" ], "Reaction": [ "Mix the fatty acids and polyols in a reactor vessel.", "Add the catalyst to the mixture and stir.", "Heat the mixture to a temperature of around 150-200°C and maintain it for several hours.", "During the reaction, water is produced as a byproduct and should be removed from the mixture.", "After the reaction is complete, the mixture is cooled and the solvent is added to dissolve the product.", "The resulting solution is then filtered to remove any impurities.", "The final product is Transformer Oil(Technical), which can be stored in a suitable container." ] }

CAS RN

64742-53-6

Molecular Formula

UVCB

Origin of Product

United States

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